2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamide

• IUPAC Name: 2-phenyl-N-(2-pyrrolidin-1-ylethyl)acetamide
• InChI: InChI=1S/C14H20N2O/c17-14(12-13-6-2-1-3-7-13)15-8-11-16-9-4-5-10-16/h1-3,6-7H,4-5,8-12H2,(H,15,17)
• InChI Key: CSDUVFDBGRUPGC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCNC(=O)CC2=CC=CC=C2
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamide, also known as Phenylpiracetam, is a nootropic drug that belongs to the racetam family. It was first synthesized in Russia in 1983, and since then, it has gained popularity due to its cognitive-enhancing properties. Phenylpiracetam is known to improve memory, focus, and attention, making it a popular choice for students, athletes, and professionals.

Mechanism of Action

2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam works by increasing the levels of several neurotransmitters in the brain, including acetylcholine, dopamine, and noradrenaline. These neurotransmitters are involved in cognitive processes such as memory, learning, and attention. By increasing their levels, 2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam enhances these processes, leading to improved cognitive performance.
Biochemical and Physiological Effects:
2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam has been shown to have several biochemical and physiological effects. It increases cerebral blood flow, which improves oxygen and nutrient delivery to the brain. It also increases glucose metabolism, which provides the brain with the energy it needs to function optimally. Additionally, 2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam has several advantages for lab experiments. It is easy to administer and has a low toxicity profile. It is also stable and has a long half-life, which makes it suitable for long-term experiments. However, one limitation of 2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam is that it can be expensive, which may limit its use in some experiments.

Future Directions

There are several areas of research that could be explored in the future regarding 2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam. One area is the potential use of 2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam in the treatment of cognitive impairments such as dementia and Alzheimer's disease. Another area is the investigation of 2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam's effects on athletic performance, as it has been shown to improve physical endurance and reduce fatigue. Additionally, more research is needed to fully understand the mechanisms of action of 2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam and its effects on brain function.

Synthesis Methods

2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam is synthesized by modifying the chemical structure of Piracetam, another nootropic drug. The synthesis involves the addition of a phenyl group to the Piracetam molecule, which increases its bioavailability and potency. The process of synthesis is complex and involves several steps, including esterification, reduction, and condensation.

Scientific Research Applications

2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetamidetam has been extensively studied for its cognitive-enhancing properties. Studies have shown that it can improve memory, learning, and attention in both healthy individuals and those with cognitive impairments. It has also been shown to have neuroprotective effects and can help reduce the symptoms of depression and anxiety.